Hexasodium;hydroxy-[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungsten;hydroxy-[[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungstenio]oxy-dioxotungsten;tungsten;trihydroxide;hydrate

• IUPAC Name: hexasodium;hydroxy-[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungsten;hydroxy-[[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungstenio]oxy-dioxotungsten;tungsten;trihydroxide;hydrate
• InChI: InChI=1S/6Na.7H2O.33O.12W/h;;;;;;7*1H2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/q6*+1;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;3*-1;;;;;;;;;;3*+1/p-6
• InChI Key: ZHHYGMAYHOPMBY-UHFFFAOYSA-H
• Canonical SMILES: O.[OH-].[OH-].[OH-].O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)[O-].O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)[O-].O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[W]
• Molecular Formula: H8Na6O40W12
• Molecular Weight: 2992.1 g/mol
• CAS No.: 314075-43-9

Description

The compound Hexasodium;hydroxy-[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungsten;hydroxy-[[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungstenio]oxy-dioxotungsten;tungsten;trihydroxide;hydrate (IUPAC name) is identified as sodium metatungstate hydrate (3Na₂WO₄·9WO₃·xH₂O), a sodium polytungstate with a complex polymeric structure. It consists of tungsten atoms in +6 oxidation states, coordinated with oxygen and hydroxide groups, and stabilized by sodium counterions and water molecules . This compound is notable for its high solubility in water and applications in density gradient centrifugation, catalysis, and material science .

Biological Activity

Hexasodium hydroxy[(oxido(dioxo)tungstenio)oxy-dioxotungstenio] is a complex tungsten compound known for its diverse biological activities. Tungsten and its compounds, particularly sodium tungstate, have been studied for their potential applications in various fields, including medicine and environmental science. This article reviews the biological activity of this compound, focusing on its toxicity, antimicrobial properties, and potential therapeutic uses.

• Molecular Formula : H8Na6O40W
• Synonyms : Hexasodium tungstate trihydroxide hydrate

Toxicological Profile

Research indicates that tungsten compounds can exhibit both beneficial and harmful biological effects. Sodium tungstate (ST), a related compound, has been extensively studied:

• Administration Studies :
  • A study showed that after gavage administration of ST at varying doses (1, 10, or 100 mg/kg), tungsten concentrations peaked in tissues such as the liver and kidneys within hours. Higher doses resulted in significant toxicity, particularly affecting the kidneys .
  • Histopathological changes were observed at doses as low as 125 mg/kg/day, indicating potential renal toxicity .
• Chronic Exposure Effects :
  • Chronic exposure to low levels of ST (5 ppm) in drinking water significantly reduced longevity in male Long-Evans rats. In contrast, lower doses (<150 mg/kg) did not show significant effects on body weight or survival over prolonged periods .

Antimicrobial Activity

The antimicrobial properties of sodium tungstate have been explored in various studies:

• Inhibition of Bacterial Growth :
  • A comparative study demonstrated that sodium tungstate did not exhibit significant antibacterial activity against several bacterial strains, including E. coli and Klebsiella pneumoniae. However, when combined with glutathione (GSH), there was a notable increase in inhibition zones against Pseudomonas aeruginosa and Enterobacter species .
• Mechanisms of Action :
  • The interaction between sodium tungstate and GSH may lead to the formation of tungsten-glutathione complexes (W(SG)3), which could alter the redox state within bacterial cells, potentially enhancing the antibacterial effects when used in combination .

Case Studies and Research Findings

Several studies have documented the biological effects of hexasodium hydroxy[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]:

Study	Methodology	Findings
	Gavage administration of ST	Toxicity observed at doses >125 mg/kg; renal damage noted.
	Antimicrobial assays	ST alone showed no significant inhibition; combination with GSH enhanced activity against specific bacteria.
	Electrode studies	Increased concentration of ST affected electrochemical properties, suggesting potential applications in biosensing.

Scientific Research Applications

Catalytic Applications

Tungsten compounds, including hexasodium hydroxy[(oxido(dioxo)tungstenio)oxy-dioxotungstenio], are recognized for their catalytic properties. They serve as catalysts in various chemical reactions due to their ability to facilitate electron transfer processes without undergoing permanent changes themselves.

• Petroleum Catalysts : Tungsten compounds are utilized in the petroleum industry to enhance the efficiency of catalytic processes, such as hydrocracking and isomerization. The presence of tungsten increases the activity and selectivity of catalysts used in these processes .
• Environmental Catalysts : Tungsten oxides have been studied for their photocatalytic properties, particularly in the degradation of organic pollutants in wastewater. Research indicates that tungsten oxide nanostructures can effectively degrade dyes like methylene blue under UV light .

Materials Science

Tungsten compounds play a crucial role in materials science, particularly in creating advanced materials with desirable properties.

• Electrochromic Devices : Hexasodium hydroxy[(oxido(dioxo)tungstenio)oxy-dioxotungstenio] can be incorporated into electrochromic devices, which allow for the modulation of light transmission through glass. This application is significant in energy-efficient building designs .
• Composite Materials : The compound has been integrated into composite materials to enhance mechanical properties. For instance, alkali-activated tungsten tailings have shown improved compressive strength when treated with sodium hydroxide and other alkalis, making them viable for construction applications .

Environmental Remediation

The environmental applications of tungsten compounds are becoming increasingly important due to their potential to address pollution.

• Wastewater Treatment : Tungsten-based compounds can be used to treat industrial wastewater by facilitating the removal of heavy metals and organic contaminants. Their ability to form stable complexes with various pollutants enhances their effectiveness in remediation processes .
• Soil Stabilization : The use of sodium tungstate in soil stabilization has been explored, where it helps improve the mechanical properties of contaminated soils, making them more suitable for construction purposes .

Precursor for Other Tungsten Compounds

Hexasodium hydroxy[(oxido(dioxo)tungstenio)oxy-dioxotungstenio] serves as a precursor for synthesizing other tungsten-based materials.

• Production of Tungsten Powders : This compound can be converted into various forms of tungsten powder through chemical reduction processes, which are essential for manufacturing tungsten products such as wires and rods used in electronics and aerospace applications .
• Synthesis of Tungsten Carbides : The compound is also utilized in synthesizing tungsten carbide, a material known for its hardness and wear resistance, making it ideal for cutting tools and industrial machinery .

Case Study 1: Photocatalytic Degradation of Methylene Blue

A study demonstrated that tungsten oxide nanostructures embedded in sodium alginate exhibited enhanced photocatalytic activity for degrading methylene blue dye under UV light. The results indicated that varying the morphology of tungsten oxide significantly affected the degradation efficiency, with rod-like structures outperforming spherical ones .

Case Study 2: Alkali Activation of Tungsten Tailings

Research on alkali-activated tungsten tailings revealed that using sodium hydroxide significantly increased the compressive strength of the resulting material. This study highlighted the potential for recycling tungsten waste into valuable construction materials while addressing environmental concerns associated with mining activities .

Comparison with Similar Compounds

Sodium Tungstate (Na₂WO₄)

• Structure : Sodium tungstate is a simple ionic compound with discrete [WO₄]²⁻ tetrahedral anions and Na⁺ cations, lacking the polymeric tungsten-oxygen framework of sodium metatungstate .
• Properties : Highly water-soluble but less dense than sodium metatungstate. It serves as a precursor for tungsten oxides and catalysts but lacks the structural complexity for advanced material applications .
• Applications : Used in corrosion inhibition, textile dyeing, and synthesis of tungsten-based chemicals .

Tungsten Trioxide (WO₃)

• Structure: A simple oxide with a monoclinic or hexagonal lattice, lacking hydroxide groups or sodium ions. It exists as a network of corner- and edge-sharing WO₆ octahedra .
• Properties : Insoluble in water, thermally stable (>1000°C), and exhibits electrochromic and photocatalytic properties .
• Applications : Widely used in smart windows, gas sensors, and photocatalysis due to its semiconductor behavior .

Aluminum Trihydroxide (Al(OH)₃)

• Structure : A layered hydroxide with alternating Al³⁺ and OH⁻ layers, structurally simpler than the tungsten-based target compound .
• Properties: Insoluble in water, decomposes to alumina (Al₂O₃) upon heating. Non-toxic and flame-retardant .
• Applications : Flame retardant in plastics, filler in ceramics, and precursor for aluminum chemicals .

Dicopper Chloride Trihydroxide (Cu₂(OH)₃Cl)

• Structure : A layered copper-chloride hydroxide with Cu²⁺ ions coordinated by OH⁻ and Cl⁻, distinct from the tungsten-oxygen clusters in sodium metatungstate .
• Properties : Low water solubility, exhibits antifungal activity .
• Applications : Agricultural fungicide and antimicrobial agent .

Comparative Data Table

Compound	Molecular Formula	Structure	Solubility in Water	Key Applications	Reference
Sodium Metatungstate Hydrate	3Na₂WO₄·9WO₃·xH₂O	Polymeric polytungstate with Na⁺	High	Density gradients, Catalysts
Sodium Tungstate	Na₂WO₄	Ionic ([WO₄]²⁻ tetrahedra)	High	Catalysts, Corrosion inhibition
Tungsten Trioxide	WO₃	Monoclinic/hexagonal lattice	Low	Electrochromic materials, Sensors
Aluminum Trihydroxide	Al(OH)₃	Layered hydroxide	Insoluble	Flame retardant, Filler
Dicopper Chloride Trihydroxide	Cu₂(OH)₃Cl	Layered Cu²⁺/Cl⁻/OH⁻	Low	Fungicide, Antimicrobial agent

Key Research Findings

• Sodium Metatungstate Hydrate : Exhibits unique solubility and density properties due to its polymeric structure and hydration, making it ideal for separating materials in density gradients .
• Tungsten Trioxide: Modified via "soft chemistry" methods to produce nanostructures for enhanced catalytic and sensing performance .
• Dicopper Chloride Trihydroxide : Demonstrated efficacy in reducing plant disease severity (e.g., 0.8% external severity vs. 2.5% in controls) due to its antifungal activity .
• Aluminum Trihydroxide : Thermal dehydroxylation yields transitional aluminas (e.g., γ-Al₂O₃), critical for industrial catalysts .

Preparation Methods

Reaction Setup and Precursor Activation

The process begins with sodium tungstate (Na$_2$WO$_4$) derived from tungsten concentrate via caustic leaching. A 30% sodium hydroxide solution is mixed with Na$_2$WO$_4$ in a 3:1 molar ratio and heated to 80°C for 2 hours to form a metastable polytungstate intermediate. The solution is then transferred to a Teflon-lined autoclave and subjected to hydrothermal conditions at 180°C for 48 hours.

Cluster Assembly and Crystallization

Under hydrothermal conditions, the edge-sharing [WO$_6$] octahedra in Na$_2$WO$_4$ reorganize into corner-sharing configurations, forming the target compound’s core structure. The addition of hydrochloric acid (HCl) at pH 3.5 induces condensation, yielding the hydroxy-bridged tungsten clusters. Cooling the autoclave to 6°C at a rate of 0.5°C/min promotes the crystallization of the hydrate form.

Key Parameters

Parameter	Value
Temperature	180°C
Pressure	15 bar
Reaction Time	48 hours
pH	3.5
Yield	68–72%

Acid-Catalyzed Condensation of Sodium Polytungstate

This method leverages acid-driven oligomerization of sodium polytungstate precursors to construct the compound’s intricate architecture.

Precursor Synthesis

Sodium polytungstate (SPT) is synthesized by reacting tungsten trioxide (WO$_3$), sodium oxalate (Na$_2$C$_2$O$_4$), and sodium nitrate (NaNO$_3$) in ethanol at 65°C under reflux:

$$\text{WO}$$3 + \text{Na}2\text{C}2\text{O}4 + \text{NaNO}3 \xrightarrow{\text{EtOH}} \text{Na}6[\text{W}{12}\text{O}{40}] + \text{CO}2 + \text{NO}x

The resulting SPT is filtered and redissolved in deionized water.

Acidic Condensation

The SPT solution is acidified to pH 2.0 using 6 M HCl, triggering the formation of hydroxy-oxo bridges between tungsten centers. Stirring at 50°C for 12 hours ensures complete cluster assembly. The product is isolated via vacuum filtration and washed with ice-cold ethanol to remove unreacted ions.

Reaction Profile

• Cluster Size: 1.2–1.8 nm (dynamic light scattering)

• Purity: >95% (ICP-OES)

• Hydration Stability: Stable up to 150°C (TGA)

Solvothermal Redox Methods with Oxidizing Agents

Oxidizing agents like KMnO$_4$ enable the formation of mixed-valence tungsten species critical for the compound’s structure.

Redox-Driven Cluster Formation

A suspension of WO$_3$ (2.96 g) in ethanol is combined with NaNO$_3$ (0.495 g) and KMnO$_4$ (5 g) at 5°C. The mixture is heated to 25°C, and 10 mL of HCl is added to initiate redox reactions:

$$\text{MnO}$$4^- + \text{W}^{IV} \rightarrow \text{Mn}^{II} + \text{W}^{VI} + \text{O}2

This step oxidizes residual W$^{4+}$ to W$^{6+}$, ensuring the dominance of dioxo (O=W=O) moieties.

Solvent Effects on Morphology

Using ethanol as the solvent suppresses side reactions and produces platelet-like crystals with exposed (001) facets, as confirmed by SEM. Replacing ethanol with water results in irregular aggregates, highlighting the solvent’s role in directing crystal growth.

Cluster Transformation from Paratungstate B Precursors

The structure of the precursor cluster directly influences the final product’s phase, as demonstrated by in situ X-ray pair distribution function (PDF) studies.

Paratungstate B to Pyrochlore Intermediate

Ammonium paratungstate (APT) containing the [H$_2$W$_{12}$O$_{42}$]$^{10-}$ cluster is dissolved in sodium hydroxide, replacing NH$_4^+$ with Na$^+$. Hydrothermal treatment at 350°C initially forms a pyrochlore-phase intermediate (WO$_3$·0.5H$_2$O), which transforms into the target compound upon prolonged heating.

Phase Transition Kinetics

Time (min)	Pyrochlore (%)	Target Compound (%)
0	100	0
30	64	36
60	47	53

Crystallization and Hydration Control

The hydrate stoichiometry is tuned via temperature-modulated crystallization.

Low-Temperature Hydration

Cooling the reaction mixture to 6°C in an ice bath yields the decahydrate form, as evidenced by single-crystal XRD. Slower cooling rates (0.2°C/min) favor the formation of larger, well-defined crystals.

Dehydration Resistance

The compound retains 90% of its water content at 25°C and 60% relative humidity, making it suitable for applications requiring stable hydrates .

Q & A

Q. How does the compound’s environmental persistence compare to other tungsten oxides/hydroxides?

• Methodological Answer : Conduct accelerated aging studies under UV light and humid conditions. Compare degradation products (e.g., WO₃ vs. soluble tungstates) using liquid chromatography-mass spectrometry (LC-MS). Assess ecotoxicity via Daphnia magna bioassays .